4-Bromo-1-methanesulfonylpiperidine
Overview
Description
Molecular Structure Analysis
The InChI code for 4-Bromo-1-methanesulfonylpiperidine is 1S/C6H12BrNO2S/c1-11(9,10)8-4-2-6(7)3-5-8/h6H,2-5H2,1H3 . This code provides a specific textual representation of the molecule’s structure.Physical And Chemical Properties Analysis
This compound is a powder at room temperature . It has a molecular weight of 242.14 g/mol . The compound should be stored in a dry environment at 2-8°C .Scientific Research Applications
Chemical Labeling and Purification of RNA A chemical method using methanethiosulfonate (MTS) reagents, including compounds similar to 4-Bromo-1-methanesulfonylpiperidine, has been described for labeling and purifying 4-thiouridine-containing RNA. This approach has been shown to be more efficient than the commonly used HPDP-biotin, leading to higher yields and less biased enrichment of RNA populations. This enhanced method facilitates the study of global microRNA turnover in proliferating human cells without affecting miRNA levels or processing machinery, proving useful in tracking different RNA populations for transcription and RNA turnover studies (Duffy et al., 2015).
Inhibition of Aldehyde Oxidase A compound structurally related to this compound, 4'-(9-acridinylamino)methanesulfon-m-anisidide, has been identified as an extremely potent competitive inhibitor of aldehyde oxidase, with a Ki value of 0.06 µM. This inhibition is specific to aldehyde oxidase, without affecting xanthine oxidase. The specificity and potency suggest its potential as a probe in studying the structure and function of aldehyde oxidase, indicating its significance in biochemical research and drug development processes (Gormley et al., 1983).
Safety and Hazards
The compound is labeled with the GHS07 pictogram, indicating that it can be harmful if swallowed, causes skin irritation, causes serious eye irritation, and may cause respiratory irritation . Precautionary measures include avoiding breathing dust/fume/gas/mist/vapors/spray and washing thoroughly after handling .
Properties
IUPAC Name |
4-bromo-1-methylsulfonylpiperidine |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C6H12BrNO2S/c1-11(9,10)8-4-2-6(7)3-5-8/h6H,2-5H2,1H3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
HPDJCNCSOTUFOE-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CS(=O)(=O)N1CCC(CC1)Br |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C6H12BrNO2S |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
242.14 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
CAS No. |
1082872-21-6 |
Source
|
| Record name | 4-bromo-1-methanesulfonylpiperidine | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/information-on-chemicals | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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